Cas no 1048962-48-6 (rel-(1R,5S,6r)-3-oxabicyclo[3.1.0]hexan-6-amine)

Technical Introduction: rel-(1R,5S,6r)-3-Oxabicyclo[3.1.0]hexan-6-amine is a bicyclic amine compound featuring a rigid oxabicyclo[3.1.0]hexane scaffold. Its stereochemically defined structure (1R,5S,6r) offers precise spatial orientation, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The strained ring system enhances reactivity, facilitating selective functionalization. The amine group provides a versatile handle for derivatization, enabling the synthesis of chiral ligands, catalysts, or bioactive molecules. Its stability and compact bicyclic framework make it particularly useful in medicinal chemistry for designing constrained analogs. This compound is typically handled under inert conditions due to its potential sensitivity. High purity and well-characterized stereochemistry ensure reproducibility in research and industrial settings.

rel-(1R,5S,6r)-3-oxabicyclo[3.1.0]hexan-6-amine structure

1048962-48-6 structure

Product Name:rel-(1R,5S,6r)-3-oxabicyclo[3.1.0]hexan-6-amine

CAS No:1048962-48-6

MF:C₅H₉NO

MW:99.1310613155365

CID:4559790

PubChem ID:55285235

Update Time:2025-05-28

rel-(1R,5S,6r)-3-oxabicyclo[3.1.0]hexan-6-amine Chemical and Physical Properties

Names and Identifiers

- trans-6-Amino-3-oxabicyclo[3.1.0]hexane
- TRANS-3-OXABICYCLO[3.1.0]HEXAN-6-AMINE
- exo-6-amino-3-oxabicyclo[3.1.0]hexane
- 3-Oxabicyclo[3.1.0]hexan-6-amine, (1α,5α,6α)-
- rel-(1R,5S,6r)-3-oxabicyclo[3.1.0]hexan-6-amine
- Inchi： 1S/C5H9NO/c6-5-3-1-7-2-4(3)5/h3-5H,1-2,6H2/t3-,4+,5+
- InChI Key： UVMHKNOMRGEMLC-SCDXWVJYSA-N
- SMILES： [C@]12(COC[C@@]1([C@H]2N)[H])[H]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0

rel-(1R,5S,6r)-3-oxabicyclo[3.1.0]hexan-6-amine Pricemore >>

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